3-(2-Ethylthiomorpholin-4-yl)-1-methylpyrrolidin-2-one
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Overview
Description
3-(2-Ethylthiomorpholin-4-yl)-1-methylpyrrolidin-2-one, also known as ETMP, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. ETMP is a heterocyclic compound that contains a pyrrolidin-2-one ring and a morpholine ring with an ethylthio substituent.
Mechanism of Action
The mechanism of action of 3-(2-Ethylthiomorpholin-4-yl)-1-methylpyrrolidin-2-one is not fully understood, but it is believed to involve the formation of a chelate complex with metal ions. This compound has been shown to form stable complexes with copper and zinc ions, which may be responsible for its potential as a corrosion inhibitor.
Biochemical and Physiological Effects
This compound has not been extensively studied for its biochemical and physiological effects, but it has been shown to have low toxicity in animal studies. This compound has also been shown to have potential as an antioxidant and anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(2-Ethylthiomorpholin-4-yl)-1-methylpyrrolidin-2-one in lab experiments is its ease of synthesis and availability. This compound is also relatively stable and can be stored for extended periods without significant degradation. However, one of the main limitations of using this compound in lab experiments is its potential for metal ion contamination, which can affect the results of experiments involving metal ions.
Future Directions
There are several potential future directions for research involving 3-(2-Ethylthiomorpholin-4-yl)-1-methylpyrrolidin-2-one. One area of interest is the development of new synthetic methods for this compound and its derivatives. Another area of interest is the study of this compound's potential as a ligand for metal complexes and its applications in catalysis. Additionally, the potential antioxidant and anti-inflammatory properties of this compound could be further investigated for their potential therapeutic applications.
Synthesis Methods
3-(2-Ethylthiomorpholin-4-yl)-1-methylpyrrolidin-2-one can be synthesized through a multistep process involving the reaction of morpholine with ethylthioacetic acid to form 2-ethylthiomorpholine-4-carboxylic acid. The resulting compound is then reacted with methylamine to form this compound. The synthesis method for this compound is relatively simple and can be easily scaled up for industrial applications.
Scientific Research Applications
3-(2-Ethylthiomorpholin-4-yl)-1-methylpyrrolidin-2-one has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of this compound is in the field of organic synthesis, where it is used as a chiral auxiliary in asymmetric synthesis. This compound has also been studied for its potential as a corrosion inhibitor and as a ligand for metal complexes.
Properties
IUPAC Name |
3-(2-ethylthiomorpholin-4-yl)-1-methylpyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2OS/c1-3-9-8-13(6-7-15-9)10-4-5-12(2)11(10)14/h9-10H,3-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXESVYREDFPZJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCS1)C2CCN(C2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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